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Compound of Interest

Compound Name: HMC-B17

Cat. No.: B12365850

Get Quote

For Immediate Implementation: This document provides essential safety and logistical

guidance for the proper disposal of HMC-B17, a substance identified as an industrial paint

remover containing methylene chloride. Adherence to these procedures is critical to ensure

personnel safety and regulatory compliance. Methylene chloride is a hazardous chemical that

poses significant health risks, including being a suspected carcinogen and causing damage to

organs through prolonged or repeated exposure.[1]

Immediate Safety Precautions
Before handling HMC-B17 for disposal, ensure all necessary personal protective equipment

(PPE) is worn and emergency procedures are understood.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., Viton®,

polyvinyl alcohol, or "Silver Shield"), splash goggles or a face shield, a chemical-resistant

apron, and proper foot protection.[1][2] Standard laboratory coats and nitrile gloves are not

sufficient for protection against methylene chloride.[2][3]

Ventilation: All handling of HMC-B17 waste must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation of vapors.[3][4]
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Emergency Procedures: Familiarize yourself with the location and operation of emergency

equipment, including safety showers, eyewash stations, and chemical spill kits. In case of

skin contact, wash the affected area thoroughly with soap and water.[1] For eye contact,

flush with large amounts of water and seek immediate medical attention.[1] In the event of a

spill, evacuate the area and, if trained, contain the spill using absorbent materials.[2][4]

Waste Identification and Segregation
Proper identification and segregation of HMC-B17 waste is the first step in the disposal

process.

Waste Characterization: HMC-B17 waste is considered a hazardous waste due to its primary

component, methylene chloride, which is a chlorinated solvent.

Segregation: It is crucial to collect HMC-B17 waste separately from other waste streams. Do

not mix chlorinated solvents with non-halogenated solvents, as this can complicate and

increase the cost of disposal.[5][6]

Step-by-Step Disposal Protocol
Follow these steps to ensure the safe and compliant disposal of HMC-B17 from the laboratory.

Step 1: Container Selection and Preparation

Select a chemically compatible container for waste collection. High-density polyethylene

(HDPE) or glass containers are typically suitable for chlorinated solvents.

Ensure the container is clean, in good condition, and has a secure, leak-proof screw-on cap.

Leave at least two inches of headspace in the container to allow for vapor expansion.[1]

Step 2: Waste Collection

Carefully pour or transfer the HMC-B17 waste into the designated waste container inside a

chemical fume hood.

Avoid splashing or creating aerosols.
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Keep the waste container closed at all times when not actively adding waste.[1][4]

Step 3: Labeling Hazardous Waste Containers

Proper labeling is a critical regulatory requirement. The label must be securely affixed to the

container and include the following information:[1][7][8][9]

The words "Hazardous Waste" or other effective terms like "Unwanted Material," "Chemical

Waste," or "Laboratory Waste" used consistently.[10]

Chemical Name(s): List all chemical constituents, including "HMC-B17" and "Methylene

Chloride." Avoid abbreviations or chemical formulas.[1][8]

Approximate Quantities: Estimate the percentage or volume of each chemical.[1]

Hazard Identification: Indicate the primary hazards (e.g., "Toxic," "Health Hazard," "Irritant").

Laboratory Information: Include the building and room number, department, and the name of

the responsible faculty member or laboratory supervisor.[1]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[1]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[1]

The SAA should be clearly marked with a sign that reads "Hazardous Waste Accumulation

Area."[1]

Provide secondary containment for the waste container, such as a chemical-resistant tray or

tub.[1]

Step 5: Disposal of Contaminated Materials
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Any materials contaminated with HMC-B17, such as gloves, paper towels, and absorbent

pads, must also be disposed of as hazardous waste.[2][11]

Collect these materials in a separate, clearly labeled container for solid hazardous waste.[1]

Step 6: Arranging for Waste Pickup

Once the waste container is full or has been in the SAA for the maximum allowed time

(consult your institution's Environmental Health and Safety office for specific time limits),

arrange for its removal by authorized personnel.

Do not dispose of HMC-B17 or any other chlorinated solvents down the sink.[2][4]

Quantitative Data Summary
Recent regulations from the U.S. Environmental Protection Agency (EPA) under the Toxic

Substances Control Act (TSCA) have established strict exposure limits for methylene chloride.

[12][13] Laboratories must adhere to these limits as part of a Workplace Chemical Protection

Program (WCPP).[12][14]

Parameter Value Unit Regulation

Existing Chemical

Exposure Limit

(ECEL)

2 ppm
8-hour Time-Weighted

Average (TWA)[12]

ECEL Action Level 1 ppm
8-hour Time-Weighted

Average (TWA)[12]

Short-Term Exposure

Limit (STEL)
16 ppm

15-minute Time-

Weighted Average

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols. For detailed methodologies of experiments involving HMC-B17, please

refer to your specific research protocols and Standard Operating Procedures (SOPs), ensuring

they incorporate the safety and disposal information outlined herein.
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Disposal Workflow and Logical Relationships
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of HMC-B17.

Preparation Waste Collection Storage & Segregation Final Disposal

Start: HMC-B17 Waste Generated Don Appropriate PPE Work in Chemical Fume Hood Select & Prepare
Waste Container Add Waste to Container Label Container Correctly Store in Satellite

Accumulation Area
Segregate from

Incompatible Waste Request Waste Pickup End: Proper Disposal

Click to download full resolution via product page

Caption: HMC-B17 Disposal Workflow

Contaminated Material
(Gloves, Wipes, etc.)
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Dispose as Solid
Hazardous Waste
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Regular Trash
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Caption: Contaminated Material Disposal Decision
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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